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Compound of Interest

5-Bromo-2,4-di-tert-
Compound Name: L
butoxypyrimidine

Cat. No.: B012036

CAS Number: 19752-61-5

This technical guide provides a comprehensive overview of 5-Bromo-2,4-di-tert-
butoxypyrimidine, a key heterocyclic building block in medicinal chemistry. Tailored for
researchers, scientists, and drug development professionals, this document details its chemical
properties, synthesis, and significant applications in the development of therapeutic agents,
particularly kinase inhibitors.

Core Chemical and Physical Properties

5-Bromo-2,4-di-tert-butoxypyrimidine is a substituted pyrimidine with the molecular formula
C12H19BrN202.[1][2] The presence of the bromine atom and the two bulky tert-butoxy groups at
positions 2 and 4 of the pyrimidine ring are pivotal to its chemical reactivity and utility in organic
synthesis.[1] The tert-butoxy groups can serve as protecting groups that can be removed under
acidic conditions to reveal the corresponding hydroxyl groups, while the bromo substituent
provides a reactive site for various cross-coupling reactions.

A summary of its key physicochemical properties is presented in the table below.
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Property Value

CAS Number 19752-61-5

Molecular Formula C12H19BrN202[1][2]

Molecular Weight 303.20 g/mol [1][2]
5-bromo-2,4-bis[(2-methylpropan-2-

UPAC Name yI)oxy]pyrimidimi([Z] i

XLogP3 3.5[2]

Topological Polar Surface Area 44.2 A?[2]

o Causes skin and serious eye irritation. May
Hazard Identification ) o
cause respiratory irritation.[2]

Synthesis and Experimental Protocols

The synthesis of 5-Bromo-2,4-di-tert-butoxypyrimidine typically starts from a more readily
available brominated pyrimidine precursor, such as 5-bromo-2,4-dichloropyrimidine. The
chloro-substituents are then displaced by tert-butoxy groups via a nucleophilic aromatic
substitution reaction.

lllustrative Synthetic Pathway

A plausible synthetic route involves the reaction of 5-bromo-2,4-dichloropyrimidine with sodium
tert-butoxide.
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Starting Material Reagent
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 5-Bromo-2,4-di-tert-
butoxypyrimidine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b012036#5-bromo-2-4-di-tert-butoxypyrimidine-cas-
number-19752-61-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b012036?utm_src=pdf-custom-synthesis
https://patents.google.com/patent/CN103420903A/en
https://patents.google.com/patent/CN103420903A/en
https://pubchem.ncbi.nlm.nih.gov/compound/818851
https://pubchem.ncbi.nlm.nih.gov/compound/818851
https://www.benchchem.com/product/b012036#5-bromo-2-4-di-tert-butoxypyrimidine-cas-number-19752-61-5
https://www.benchchem.com/product/b012036#5-bromo-2-4-di-tert-butoxypyrimidine-cas-number-19752-61-5
https://www.benchchem.com/product/b012036#5-bromo-2-4-di-tert-butoxypyrimidine-cas-number-19752-61-5
https://www.benchchem.com/product/b012036#5-bromo-2-4-di-tert-butoxypyrimidine-cas-number-19752-61-5
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b012036?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b012036?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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